Cas no 85730-59-2 (1H-Indole,4,5-difluoro-2,3-dihydro-2-methyl-)

• Product Name: 1H-Indole,4,5-difluoro-2,3-dihydro-2-methyl-
• CAS No: 85730-59-2
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 720078
• PubChem ID: 13146144
• Update Time: 2024-03-01

1H-Indole,4,5-difluoro-2,3-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,4,5-difluoro-2,3-dihydro-2-methyl-
• 4,5-difluoro-2,3-dihydro-2-Methyl-1H-Indole
• (±)-4,5-Difluoro-2-methyl-2,3-dihydroindole
• 4,5-Difluoro-2-methyl-2,3-dihydro-1H-indole

• Inchi： 1S/C9H9F2N/c1-5-4-6-8(12-5)3-2-7(10)9(6)11/h2-3,5,12H,4H2,1H3
• InChI Key： CXHAQXIUDRZAEX-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=C(F)C=C2)CC1C

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 90 ºC (4 Torr)
• Flash Point: 88.5±27.3 ºC,
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• pka: 4.35±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines